1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-N-(2-methylsulfanylphenyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H15N3O2S2/c1-3-15-9-10(8-13-15)19(16,17)14-11-6-4-5-7-12(11)18-2/h4-9,14H,3H2,1-2H3
• InChI Key: PIMQPKJFFDWHBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=CC=CC=C2SC
• Molecular Formula: C12H15N3O2S2
• Molecular Weight: 297.4 g/mol

Description

1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide is a compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2 This particular compound is characterized by the presence of an ethyl group, a methylsulfanyl group, and a sulfonamide group attached to the pyrazole ring

Preparation Methods

The synthesis of 1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide can be achieved through several synthetic routes. One common method involves the reaction of 1-ethyl-1H-pyrazole-4-sulfonyl chloride with 2-(methylsulfanyl)aniline in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified by recrystallization or column chromatography.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfonamide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The sulfonamide group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for drug development.

Medicine: It has been investigated for its potential therapeutic effects in treating diseases such as cancer, inflammation, and infections.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and modulating various biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide can be compared with other similar compounds, such as:

1-ethyl-1H-pyrazole-4-sulfonamide: Lacks the methylsulfanyl group, which may affect its biological activity and chemical reactivity.

N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide: Lacks the ethyl group, which may influence its solubility and pharmacokinetic properties.

1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-carboxamide: Contains a carboxamide group instead of a sulfonamide group, which may alter its chemical and biological properties.

The uniqueness of 1-ethyl-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide lies in its specific combination of functional groups, which contribute to its distinct chemical and biological characteristics.